Cas no 731776-49-1 (<br>5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydraz ide 1,1-dioxide)

• Product Name: <br>5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydraz ide 1,1-dioxide
• CAS No: 731776-49-1
• MF: C₇H₈N₄O₄S₂
• MW: 276.292818069458
• CID: 3106393
• PubChem ID: 2443109
• Update Time: 2025-05-28

<br>5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydraz ide 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• <br>5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydraz ide 1,1-dioxide
• 5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydrazide 1,1-dioxide
• Z56953034
• DTXSID301110568
• SR-01000048334
• 731776-49-1
• EN300-07547
• ZINC03327354
• SR-01000048334-1
• 5-methyl-1,1,4-trioxo-2H,3H,4H-1$l^{6},7,2,3-thieno[3,2-e][1$l^{6},2,3]thiadiazine-6-carbohydrazide
• 5-methyl-1,1,4-trioxo-2H,3H,4H-1lambda6-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydrazide
• 2H-Thieno[3,2-e]-1,2,3-thiadiazine-6-carboxylic acid, 3,4-dihydro-5-methyl-4-oxo-, hydrazide, 1,1-dioxide
• AKOS034467856

• Inchi： 1S/C7H8N4O4S2/c1-2-3-5(12)10-11-17(14,15)7(3)16-4(2)6(13)9-8/h11H,8H2,1H3,(H,9,13)(H,10,12)
• InChI Key： HUXNNECBKVFIDM-UHFFFAOYSA-N
• SMILES： S1(C2=C(C(NN1)=O)C(C)=C(C(NN)=O)S2)(=O)=O

Computed Properties

• Exact Mass: 275.99869710Da
• Monoisotopic Mass: 275.99869710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 167Ų

Additional information on <br>5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydraz ide 1,1-dioxide

Comprehensive Analysis of 5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydrazide 1,1-dioxide (CAS No. 731776-49-1)

The compound 5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydrazide 1,1-dioxide (CAS No. 731776-49-1) is a heterocyclic derivative with a unique structural framework, combining thieno[3,2-e][1,2,3]thiadiazine and carbohydrazide moieties. Its intricate molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of 1,1-dioxide and 4-oxo functional groups further enhances its reactivity, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in addressing challenges such as antimicrobial resistance and sustainable crop protection. Researchers have explored the thieno-thiadiazine scaffold for its ability to modulate enzyme activity and interact with biological targets. The carbohydrazide moiety, in particular, is known for its role in chelating metal ions, which is critical in designing inhibitors for metalloenzymes. This dual functionality positions 5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydrazide 1,1-dioxide as a compound of high interest in interdisciplinary studies.

From a synthetic chemistry perspective, the preparation of 731776-49-1 involves multi-step reactions, including cyclization and oxidation processes. Advanced techniques like NMR spectroscopy and X-ray crystallography are employed to confirm its molecular structure and purity. The compound's stability under various pH conditions and thermal properties are also key considerations for industrial applications. These characteristics align with the growing focus on green chemistry and process optimization, as industries seek eco-friendly synthesis routes.

The pharmacological potential of 5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydrazide 1,1-dioxide is underscored by its structural similarity to known bioactive molecules. Preliminary studies suggest interactions with inflammatory pathways and antioxidant mechanisms, sparking interest in its use for chronic disease management. Additionally, its thiadiazine core is being investigated for applications in precision agriculture, where targeted pesticide formulations could reduce environmental impact.

As the scientific community prioritizes AI-driven drug discovery, computational models have been applied to predict the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles of CAS 731776-49-1. Such in silico analyses accelerate the identification of lead compounds while minimizing laboratory costs. This trend reflects broader shifts toward data-driven research, where machine learning algorithms optimize molecular design.

In conclusion, 5-methyl-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2,3]thiadiazine-6-carbohydrazide 1,1-dioxide represents a compelling case study in modern chemical innovation. Its multifaceted applications—from therapeutics to sustainable agriculture—highlight the compound's relevance in addressing global challenges. Future research will likely explore its derivatives and formulations, leveraging cutting-edge technologies to unlock its full potential.